1,1,1,2,2,3-Hexafluoropropane

• IUPAC Name: 1,1,1,2,2,3-hexafluoropropane
• InChI: InChI=1S/C3H2F6/c4-1-2(5,6)3(7,8)9/h1H2
• InChI Key: SUAMPXQALWYDBK-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)(F)F)(F)F)F
• Molecular Formula: C3H2F6
• DSSTOX Substance ID: DTXSID80987047
• Molecular Weight: 152.04 g/mol
• CAS RN: 677-56-5

Description

1,1,1,2,2,3-Hexafluoropropane is a compound with the formula C3H2F6. It is also known as Propane, 1,1,1,2,3,3-hexafluoro-. It is used as an intermediate in organic synthesis.

Synthesis Analysis

The synthesis of 1,1,1,2,2,3-Hexafluoropropane involves several steps, including the use of different thinner ratios and hydrogenation catalysts.

Molecular Structure Analysis

The molecular structure of 1,1,1,2,2,3-Hexafluoropropane can be represented by the InChI string: InChI=1S/C3H2F6/c4-1(2(5)6)3(7,8)9/h1-2H. The molecular weight of this compound is 152.0384.

Chemical Reactions Analysis

1,1,1,2,2,3-Hexafluoropropane is involved in various chemical reactions. For instance, it has been used to suppress open-flame coal combustion. It decomposes to produce F-containing species that compete with coal for OH, H, and O free radicals, thus cutting off the free-radical chain reaction.

Physical And Chemical Properties Analysis

1,1,1,2,2,3-Hexafluoropropane is a colorless liquid with an acetone-like odor. It is nonflammable and heavier than air. It emits toxic fumes when heated to high temperatures.

Scientific Research Applications

Fire Suppression and Flame Inhibition

1,1,1,2,2,3-Hexafluoropropane is employed as a fire-extinguishing agent due to its remarkable inhibitory effects on open-flame coal combustion. Here’s how it works:

• Inhibition Mechanism : Numerical simulations reveal that while nitrogen gas (N₂) extinguishes flames primarily by diluting reactive intermediates, 1,1,1,2,2,3-Hexafluoropropane decomposes to produce F-containing species. .

Lithographic and Nanopatterning Materials

1,1,1,2,2,3-Hexafluoropropane plays a crucial role in preparing hexafluoroalcohol-functionalized methacrylate polymers. .

Selective Anion Binding

.

Thermophysical Property Data

.

Gas-Phase PVT Properties

.

Mechanism of Action

Target of Action

1,1,1,2,2,3-Hexafluoropropane is an organic chemical, an organofluoride . It is primarily used as a fire suppression agent, a foaming agent, a highly effective refrigerant, a heat transfer medium, a dielectric gas, a sterilant carrier, a polymerization medium, a carrier fluid, a displacement drying agent, a thermodynamic power cycle working fluid, etc . Its primary targets are the reactive intermediates in a fire, where it competes for OH, H, and O free radicals .

Mode of Action

The compound decomposes to produce F-containing species that compete with coal for OH, H, and O free radicals, thus cutting off the free-radical chain reaction . This interaction with its targets results in the suppression of fires.

Result of Action

The molecular and cellular effects of 1,1,1,2,2,3-Hexafluoropropane’s action primarily involve the interruption of free radical chain reactions during combustion processes . This results in the suppression of fires. Direct contact with the liquefied gas may cause severe and possibly permanent eye injury due to frostbite from rapid liquid evaporation .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1,1,1,2,2,3-Hexafluoropropane. For example, its effectiveness as a fire suppressant can be influenced by the temperature, the presence of other gases, and the specific materials involved in the combustion process . Furthermore, it is a greenhouse gas with a global warming potential of 9810 , indicating that its release into the environment can contribute to climate change.

Safety and Hazards

1,1,1,2,2,3-Hexafluoropropane is toxic by inhalation. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is advised.